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Compound of Interest

Compound Name: N-Acetyl-D-tyrosine

Cat. No.: B556427

N-Acetyl-D-tyrosine: A Comprehensive Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical properties, structure,
synthesis, and analysis of N-Acetyl-D-tyrosine. As the enantiomer of the more common N-
Acetyl-L-tyrosine, this compound is of significant interest in chiral chemistry, drug development,
and as a stereospecific building block. This document outlines key physicochemical data,
detailed experimental protocols, and relevant biochemical context.

Core Chemical Properties and Structure

N-Acetyl-D-tyrosine is an acetylated derivative of the non-proteinogenic amino acid D-
tyrosine. The acetylation of the primary amine group increases its stability and modifies its
solubility profile. The core structure consists of a central chiral carbon (alpha-carbon) with the
(R)-configuration, bonded to an acetylamino group, a carboxylic acid group, a methylene
group, and a 4-hydroxybenzyl (phenol) side chain.

Physicochemical Properties

The quantitative properties of N-Acetyl-D-tyrosine are summarized below. It is important to
note that while many physical properties are identical to its L-enantiomer, the optical rotation is
equal in magnitude but opposite in direction.
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Property Value Reference(s)
(2R)-2-acetamido-3-(4-

IUPAC Name ) ) [1]
hydroxyphenyl)propanoic acid

CAS Number 19764-32-0 [1]

Molecular Formula C11H13NOa4 [1]

Molecular Weight 223.22 g/mol [1]
White to cream crystalline

Appearance [2]
powder or crystals

Melting Point 149-155 °C (data for L-isomer)  [2][3]

Solubility in Water

25 mg/mL (data for L-isomer)

[4]1[5]

Solubility in Ethanol

Soluble (25 mg/mL) (data for

L-isomer)

[4]115]

Specific Optical Rotation

Inferred as -47° to -49° (c=1in

water)

[2]

Note: The specific optical rotation for the D-isomer is inferred to be the negative value of the

experimentally determined range for the L-isomer (+47° to +49°).

Structural Identifiers

Identifier Type Value Reference(s)
CC(=O)N--INVALID-LINK--

SMILES [1]
C(=0)O
INChl=1S/C11H13NO4/c1-
7(13)12-10(11(15)16)6-8-2-4-

InChl 9(14)5-3-8/h2- [1]
5,10,14H,6H2,1H3,(H,12,13)
(H,15,16)/t10-/m1/s1
CAHKINHBCWCHCEF-

InChiKey [1]
SNVBAGLBSA-N
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Experimental Protocols

This section provides detailed methodologies for the synthesis, purification, and analysis of N-
Acetyl-D-tyrosine.

Chemical Synthesis via Acetylation of D-Tyrosine

This protocol describes the N-acetylation of D-tyrosine using acetic anhydride under alkaline
conditions. This method is adapted from established procedures for the L-isomer.[6]

Materials:

D-Tyrosine

30% (w/v) Sodium Hydroxide (NaOH) solution

Acetic Anhydride

Concentrated Hydrochloric Acid (HCI)

Deionized Water

Procedure:

» Dissolution: In a suitable reaction vessel, disperse D-tyrosine in deionized water. With
vigorous stirring, slowly add 30% NaOH solution dropwise until the D-tyrosine is completely
dissolved, achieving a pH of approximately 11-12.

o Acetylation: Cool the solution in an ice bath to below 10°C. While maintaining the
temperature, slowly add 1.05 molar equivalents of acetic anhydride dropwise.
Simultaneously, add 30% NaOH solution as needed to maintain the pH of the reaction
mixture between 8 and 10.

» Hydrolysis of Byproducts: After the addition of acetic anhydride is complete, adjust the pH to
approximately 11.5 with 30% NaOH solution and stir for 20-30 minutes at room temperature.
This step helps to hydrolyze any O-acetylated byproducts.
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» Precipitation: Slowly acidify the reaction mixture with concentrated HCI while stirring. N-
Acetyl-D-tyrosine will precipitate as the pH approaches its isoelectric point (pH ~1.7).

« |solation: Cool the mixture in an ice bath for at least one hour to ensure complete
precipitation. Collect the crude product by vacuum filtration and wash the filter cake with cold

deionized water.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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